Cas no 1597844-08-0 (1-bromo-2-(2-ethoxy-1-iodopropan-2-yl)benzene)

• Product Name: 1-bromo-2-(2-ethoxy-1-iodopropan-2-yl)benzene
• CAS No: 1597844-08-0
• MF: C₁₁H₁₄BrIO
• MW: 369.036735057831
• CID: 6216628
• PubChem ID: 114771901
• Update Time: 2025-05-30

1-bromo-2-(2-ethoxy-1-iodopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-ethoxy-1-iodopropan-2-yl)benzene
• 1597844-08-0
• EN300-1132720

• Inchi： 1S/C11H14BrIO/c1-3-14-11(2,8-13)9-6-4-5-7-10(9)12/h4-7H,3,8H2,1-2H3
• InChI Key： QUEBFBVHYLCNDN-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC=CC=1Br)OCC

Computed Properties

• Exact Mass: 367.92728g/mol
• Monoisotopic Mass: 367.92728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(2-ethoxy-1-iodopropan-2-yl)benzene

1-Bromo-2-(2-Ethoxy-1-Iodopropan-2-yl)Benzene: A Comprehensive Overview

1-Bromo-2-(2-Ethoxy-1-Iodopropan-2-yl)Benzene (CAS No. 1597844-08-0) is a complex organic compound with a unique structure that combines bromine and iodine functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a bromine atom attached to a benzene ring and an ethoxy-substituted iodopropane group, makes it a versatile building block for synthesizing more intricate molecules.

The synthesis of 1-Bromo-2-(2-Ethoxy-1-Iodopropan-2-yl)Benzene involves multi-step reactions, often utilizing advanced catalytic methods. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of palladium catalysts in coupling reactions to construct the carbon-bromine bond efficiently. These advancements have not only improved the synthesis process but also opened new avenues for exploring its chemical reactivity.

One of the most intriguing aspects of this compound is its reactivity under various chemical transformations. The presence of both bromine and iodine atoms introduces unique electronic properties, making it an excellent substrate for nucleophilic substitution reactions. Recent experiments have demonstrated that 1-Bromo-2-(2-Ethoxy-1-Iodopropan-2-yl)Benzene can undergo selective substitution at either the bromine or iodine position, depending on the reaction conditions. This dual reactivity is particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial.

In terms of applications, 1-Bromo-2-(2-Ethoxy-1-Iodopropan-2-yl)Benzene has shown promise in the development of bioactive compounds. Its ability to act as a precursor for more complex molecules has led to its use in synthesizing potential drug candidates targeting various diseases. For example, researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in cancer therapy.

Moreover, the compound's stability under different environmental conditions has been extensively studied. Recent findings indicate that 1-Bromo-2-(2-Ethoxy-1-Iodopropan-2-yli)Benzene exhibits good thermal stability and resistance to hydrolysis, making it suitable for industrial applications where robustness is required. These properties are particularly advantageous in large-scale manufacturing processes.

The structural elucidation of 1-Bromo-2-(2-Ethoxy-1-Iodopropane)Benzene has been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into the compound's molecular geometry and bonding characteristics. For instance, NMR studies have revealed the spatial arrangement of substituents around the benzene ring, which is essential for understanding its reactivity.

In conclusion, 1-Bromo-CAS No 1597844 08 0 (CAS No 1597844 08 0) stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and reactivity studies, positions it as a valuable tool in modern organic chemistry. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.